1-[4-Methoxy-5,5-dimethyl-2-(propan-2-yl)-1,3-thiazolidin-3-yl]ethan-1-one

• CAS No.: 113261-59-9
• Molecular Formula: C11H21NO2S
• Molecular Weight: 231.36 g/mol
• IUPAC Name: 1-(4-methoxy-5,5-dimethyl-2-propan-2-yl-1,3-thiazolidin-3-yl)ethanone
• InChI: InChI=1S/C11H21NO2S/c1-7(2)9-12(8(3)13)10(14-6)11(4,5)15-9/h7,9-10H,1-6H3
• InChI Key: ZQVQYGGIPZJLKN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1N(C(C(S1)(C)C)OC)C(=O)C

Description

1-[4-Methoxy-5,5-dimethyl-2-(propan-2-yl)-1,3-thiazolidin-3-yl]ethan-1-one is a synthetic organic compound belonging to the thiazolidine class This compound is characterized by its unique structure, which includes a thiazolidine ring substituted with methoxy, dimethyl, and isopropyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[4-Methoxy-5,5-dimethyl-2-(propan-2-yl)-1,3-thiazolidin-3-yl]ethan-1-one typically involves the reaction of appropriate thiazolidine precursors with specific reagents under controlled conditions. One common method involves the reaction of 2-(chloromethyl)-pyridine derivatives with 1-(4-chloro-phenyl)imidazole-2-thione in the presence of sodium methoxide . The reaction conditions, such as temperature, solvent, and reaction time, are optimized to achieve high yields and purity of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction pathways as described above. The process is scaled up with careful control of reaction parameters to ensure consistent quality and yield. Advanced techniques such as continuous flow reactors and automated synthesis may be employed to enhance efficiency and reduce production costs.

Chemical Reactions Analysis

Types of Reactions

1-[4-Methoxy-5,5-dimethyl-2-(propan-2-yl)-1,3-thiazolidin-3-yl]ethan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound to